Cas no 228407-54-3 (Perfluorononanoic anhydride)

• Product Name: Perfluorononanoic anhydride
• CAS No: 228407-54-3
• MF: C₁₈F₃₄O₃
• MW: 910.136525154114
• CID: 5194445
• Update Time: 2025-05-21

Perfluorononanoic anhydride Chemical and Physical Properties

Names and Identifiers

• Perfluorononanoic anhydride

• Inchi： 1S/C18F34O3/c19-3(20,5(23,24)7(27,28)9(31,32)11(35,36)13(39,40)15(43,44)17(47,48)49)1(53)55-2(54)4(21,22)6(25,26)8(29,30)10(33,34)12(37,38)14(41,42)16(45,46)18(50,51)52
• InChI Key： IIIXEKBUKKRQNN-UHFFFAOYSA-N
• SMILES： C(OC(=O)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F)(=O)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F

Additional information on Perfluorononanoic anhydride

Perfluorononanoic Anhydride (CAS No. 228407-54-3): A Comprehensive Overview

Perfluorononanoic anhydride (CAS No. 228407-54-3) is a highly specialized chemical compound that has garnered significant attention in the fields of materials science, surface chemistry, and pharmaceutical research. This compound, characterized by its unique perfluorinated structure, exhibits remarkable properties that make it a valuable reagent in various applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and the latest research advancements involving perfluorononanoic anhydride.

Chemical Structure and Synthesis

Perfluorononanoic anhydride is a cyclic anhydride derived from perfluorononanoic acid. Its molecular formula is C₉F₁₈O₃, and it has a molecular weight of approximately 390.14 g/mol. The synthesis of perfluorononanoic anhydride typically involves the dehydration of perfluorononanoic acid using dehydrating agents such as acetic anhydride or phosphorus pentoxide. The reaction conditions are carefully controlled to ensure high yield and purity of the final product.

The perfluorinated structure of perfluorononanoic anhydride imparts several unique properties, including high thermal stability, low surface energy, and excellent chemical resistance. These properties make it an ideal candidate for use in various industrial and scientific applications.

Physical and Chemical Properties

Perfluorononanoic anhydride is a white crystalline solid at room temperature with a melting point ranging from 60 to 65°C. It is highly soluble in organic solvents such as dichloromethane, acetone, and tetrahydrofuran (THF), but it is insoluble in water due to its hydrophobic nature. The compound's low surface energy makes it useful in surface modification and coating applications.

The chemical reactivity of perfluorononanoic anhydride is primarily attributed to its anhydride functional group. This group readily reacts with nucleophiles such as alcohols, amines, and thiols to form esters, amides, and thioesters, respectively. These reactions are often utilized in the synthesis of functionalized materials and polymers.

Literature Review and Recent Research Advancements

In recent years, there has been a growing interest in the use of perfluorinated compounds in various scientific and industrial fields. One notable application of perfluorononanoic anhydride is in the development of superhydrophobic surfaces. Researchers have utilized this compound to create surfaces with exceptional water-repellent properties, which have potential applications in self-cleaning materials, anti-icing coatings, and biomedical devices.

A study published in the Journal of Materials Chemistry A (2021) demonstrated the effectiveness of using perfluorononanoic anhydride-based coatings to enhance the durability and performance of superhydrophobic surfaces under harsh environmental conditions. The researchers found that the perfluorinated structure significantly improved the stability and longevity of the coatings.

In the pharmaceutical industry, perfluorononanoic anhydride has been explored for its potential use in drug delivery systems. Its ability to form stable complexes with various drugs makes it a promising candidate for improving drug solubility and bioavailability. A recent study published in the International Journal of Pharmaceutics (2022) reported the successful encapsulation of hydrophobic drugs using perfluorononanoic anhydride-based nanoparticles. The results showed enhanced drug release profiles and improved therapeutic efficacy compared to conventional formulations.

Safety Considerations and Environmental Impact

Safety is a critical aspect when handling any chemical compound, including perfluorononanoic anhydride. While this compound is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times.

The environmental impact of perfluorinated compounds has been a topic of concern due to their persistence in the environment and potential bioaccumulation in living organisms. However, recent advancements in green chemistry have led to the development of more sustainable synthesis methods for perfluorinated compounds like perfluorononanoic anhydride. These methods aim to minimize waste generation and reduce environmental footprint.

Conclusion

Perfluorononanoic anhydride (CAS No. 228407-54-3) is a versatile chemical compound with a wide range of applications in materials science, surface chemistry, and pharmaceutical research. Its unique perfluorinated structure endows it with exceptional properties such as high thermal stability, low surface energy, and excellent chemical resistance. Recent research has highlighted its potential in developing superhydrophobic surfaces and improving drug delivery systems. As ongoing studies continue to uncover new applications for this compound, it remains a valuable reagent for scientists and researchers across various disciplines.